Cas no 97692-55-2 (1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester
• CAS No: 97692-55-2
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 813457
• PubChem ID: 113415
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester
• 2-O-(2,5-dimethylheptyl) 1-O-(3-ethylheptyl) benzene-1,2-dicarboxylate
• 3-ethylheptyl 2,5-dimethylheptyl phthalate
• DTXSID50913737
• NS00065724
• 97692-55-2
• 2,5-dimethylheptyl 3-ethylheptyl benzene-1,2-dicarboxylate
• EINECS 307-707-6

• Inchi： 1S/C26H42O4/c1-6-9-12-22(8-3)17-18-29-25(27)23-13-10-11-14-24(23)26(28)30-19-21(5)16-15-20(4)7-2/h10-11,13-14,20-22H,6-9,12,15-19H2,1-5H3
• InChI Key： RPEMFIXNDWKIKW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCC(CC)CCCC)=O)CC(C)CCC(C)CC

Computed Properties

• Exact Mass: 418.308
• Monoisotopic Mass: 418.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 391.4°C at 760 mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters